Cas no 84227-38-3 (1-(4-methyl-2-propyl-1H-imidazol-5-yl)-1-Butanone)

• Product Name: 1-(4-methyl-2-propyl-1H-imidazol-5-yl)-1-Butanone
• CAS No: 84227-38-3
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 667520
• PubChem ID: 13314355
• Update Time: 2025-04-19

1-(4-methyl-2-propyl-1H-imidazol-5-yl)-1-Butanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-2-propyl-1H-imidazol-5-yl)-1-Butanone
• 1-(5-methyl-2-propyl-1H-imidazol-4-yl)butan-1-one
• SCHEMBL11051550
• DTXSID20536477
• 84227-38-3

• Inchi： 1S/C11H18N2O/c1-4-6-9(14)11-8(3)12-10(13-11)7-5-2/h4-7H2,1-3H3,(H,12,13)
• InChI Key： CIUXEJNRPUOAMT-UHFFFAOYSA-N
• SMILES： O=C(CCC)C1=C(C)NC(CCC)=N1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų